Ferric chloride hexahydrate

• IUPAC Name: trichloroiron;hexahydrate
• InChI: InChI=1S/3ClH.Fe.6H2O/h3*1H;;6*1H2/q;;;+3;;;;;;/p-3
• InChI Key: NQXWGWZJXJUMQB-UHFFFAOYSA-K
• Canonical SMILES: O.O.O.O.O.O.Cl[Fe](Cl)Cl
• Molecular Formula: Cl3FeH12O6
• Molecular Weight: 270.29 g/mol

Description

Ferric Chloride Hexahydrate, also known as Iron (III) Chloride Hexahydrate, is a compound of iron and chlorine with the formula FeCl3.6H2O. It is a moderately strong Lewis acid and many of its applications exploit this property. It normally exists as a hexahydrate salt. When heated or anhydrous, it tends to hydrolyze, producing hydrogen chloride gas. The pure material occurs as hydroscopic, hexagonal, dark crystals.

Synthesis Analysis

Ferric Chloride Hexahydrate can be synthesized via co-precipitation method using ferric chloride and ferrous sulphate as the starting materials. The shape and the size of the resulting Fe3O4 nanoparticles can be controlled by using different types of additives including ammonium hydroxide and sodium hydroxide.

Molecular Structure Analysis

The crystal structure of Ferric Chloride Hexahydrate has been determined from three-dimensional single-crystal x-ray-diffraction data. In the crystals, two chloride ions and four water molecules are arranged around each ferric ion to form octahedral trans-[FeCl2(OH2)4]+ ions with C2h-2/m symmetry.

Chemical Reactions Analysis

Strong heating will convert the hexahydrate form, or the anhydrous form in the presence of water, to iron (III) oxychloride and hydrogen chloride, and the anhydrous form to iron (II) chloride and chlorine gas. Ferric Chloride Hexahydrate is also highly soluble in acetone.

Physical And Chemical Properties Analysis

Ferric Chloride Hexahydrate is soluble in water, ethanol, ether, and acetone. It is deliquescent, forming a hexahydrate compound. Dissolution in water is exothermic and produces an acidic solution.

Scientific Research Applications

• Catalyst and Oxidant in Organic Synthesis : Hexahydrated ferric chloride is used as a Lewis acid, acting as a catalyst and oxidant in organic synthesis. Its applications include esterification, ketalation, etherification, oxidation, and molecular rearrangement, with detailed explanations of the reaction mechanisms (Yu Shan-xin, 2002).

• Regioselective Arylations in Organic Chemistry : It is highly efficient as a catalyst for the regioselective arylation of α-amido sulfones, leading to the synthesis of unsymmetrical and bis-symmetrical triarylmethanes through Friedel-Crafts alkylations (P. Thirupathi & Sung Soo Kim, 2010).

• Crystal Structure Analysis : The crystal structure of ferric chloride hexahydrate has been determined using three-dimensional single-crystal x-ray diffraction data, revealing its complex ion structure and indicating hydrogen bonding in addition to electrostatic forces (M. Lind, 1967).

• Fuel Borne Catalyst in Biodiesel : Ferric chloride (FeCl3) acts as a fuel-borne catalyst for waste cooking palm oil-based biodiesel, improving engine performance, emission, and combustion characteristics (G. R. Kannan, R. Karvembu, & R. Anand, 2011).

• In Thrombosis Research : It is used in thrombosis research for inducing thrombosis through topical application to the vasculature, making it a highly effective and reliable method (S. Schoenwaelder & S. Jackson, 2015).

• Green Synthesis of Organic Compounds : It serves as a recyclable homogeneous catalyst in aqueous media for the synthesis of organic compounds under specific conditions, like sonication (A. Khorshidi & K. Tabatabaeian, 2011).

• Quality Standard and Testing in Pharmaceuticals : Its use in pharmaceuticals has led to the development of spectrophotometric methods for determining ferrous iron in ferric chloride hexahydrate, important for ensuring quality standards (B. Xiaoguang et al., 2021).

• Flocculant in Water Treatment : It is used as a flocculant in sewage treatment and drinking water production, as well as an etchant for copper-based metals in printed circuit boards (Ferric Chloride, 2014).

Mechanism of Action

While the exact mechanism of action of Ferric Chloride Hexahydrate is not fully understood, it is known to be a mild oxidizing agent. It is also known to hydrolyze in water.

Safety and Hazards

Ferric Chloride Hexahydrate is harmful if swallowed and may cause severe and permanent damage to the digestive tract. It causes gastrointestinal tract burns and chemical burns to the respiratory tract. Repeated exposure may cause central nervous system damage.